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Compound of Interest

Compound Name: 2-Naphthaleneethanol

Cat. No.: B072309 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, chemical

formula, and key physicochemical properties of 2-Naphthaleneethanol. It is intended to serve

as a foundational resource for professionals in research and development who are working

with or have an interest in this compound.

Molecular Identity and Structure
2-Naphthaleneethanol, also known by its IUPAC name 2-(naphthalen-2-yl)ethanol, is an

aromatic alcohol.[1][2] Its structure consists of a naphthalene bicyclic aromatic system bonded

to an ethanol group at the C2 position of the naphthalene ring.

The molecular formula for 2-Naphthaleneethanol is C₁₂H₁₂O.[1][3][4] This formula indicates a

composition of twelve carbon atoms, twelve hydrogen atoms, and one oxygen atom. The

compound has a molecular weight of approximately 172.22 g/mol .[1]

Below is a two-dimensional representation of the molecular structure of 2-
Naphthaleneethanol, generated using the DOT language.
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Synthesis Workflow: Reduction of 2-Naphthaldehyde

2-Naphthaldehyde
in Methanol/Ethanol Cool to 0°C Add NaBH₄ Stir at RT (1-2h) Quench with HCl Extraction & Purification 2-Naphthaleneethanol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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